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Compound of Interest

Compound Name: SCH-1473759 hydrochloride

Cat. No.: B1139431 Get Quote

For researchers, scientists, and drug development professionals handling SCH-1473759
hydrochloride, a potent Aurora kinase inhibitor, ensuring proper disposal is paramount to

maintaining laboratory safety and environmental protection. This guide provides a

comprehensive overview of the necessary procedures, emphasizing safe handling and

adherence to regulatory standards.

SCH-1473759 hydrochloride is categorized as a hazardous substance, primarily due to its

potential to cause significant harm upon ingestion, skin contact, or inhalation. It is also

recognized as being highly toxic to aquatic life, necessitating stringent disposal protocols to

prevent environmental contamination.

Hazard Identification and Classification
Understanding the specific hazards associated with SCH-1473759 hydrochloride is the first

step in safe handling and disposal. Based on data from similar chemical compounds, the

primary hazards include:

Acute Oral Toxicity: Harmful if swallowed.[1][2]

Skin Corrosion/Irritation: Causes severe skin burns and irritation.[1][2]

Serious Eye Damage/Irritation: Causes serious eye damage.[1][2]

Respiratory Irritation: May cause respiratory irritation.[1][2]
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Aquatic Toxicity: Very toxic to aquatic life with long-lasting effects.[1]

Hazard Classification GHS Category Description

Acute toxicity, Oral Category 4 Harmful if swallowed.[1][2]

Skin corrosion Category 1B
Causes severe skin burns and

eye damage.[1]

Serious eye damage Category 1
Causes serious eye damage.

[1]

Specific target organ toxicity Category 3
May cause respiratory

irritation.[1][2]

Acute aquatic hazard Category 1 Very toxic to aquatic life.[1]

Chronic aquatic hazard Category 1
Very toxic to aquatic life with

long lasting effects.[1]

Personal Protective Equipment (PPE) and Spill
Management
To mitigate exposure risks, appropriate personal protective equipment must be worn at all times

when handling SCH-1473759 hydrochloride. In the event of a spill, a clear and effective

response plan is crucial.

Recommended Personal Protective Equipment:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: Protective clothing, including a lab coat and, if necessary, an

apron or full-body suit.

Respiratory Protection: Use a NIOSH-approved respirator with an appropriate cartridge if

ventilation is inadequate or when handling large quantities.
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Spill Cleanup Protocol:

Evacuate: Clear the area of all non-essential personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: Use an inert absorbent material (e.g., vermiculite, sand, or earth) to contain the

spill. Do not use combustible materials like sawdust.

Collect: Carefully sweep or scoop the absorbed material into a designated, labeled waste

container.

Clean: Decontaminate the spill area with a suitable cleaning agent.

Dispose: Dispose of the contaminated materials as hazardous waste according to

institutional and local regulations.

Disposal Procedures
The disposal of SCH-1473759 hydrochloride and its containers must be managed by a

licensed professional waste disposal service. Under no circumstances should this chemical be

disposed of down the drain or in general waste.

Step-by-Step Disposal Guidance:

Segregation: Keep SCH-1473759 hydrochloride waste separate from other chemical waste

streams to avoid incompatible reactions.

Containerization: Use a dedicated, properly labeled, and sealed container for the waste. The

label should clearly indicate "Hazardous Waste" and "Toxic to Aquatic Life."

Storage: Store the waste container in a designated, secure, and well-ventilated area, away

from incompatible materials.

Professional Disposal: Arrange for collection by a certified hazardous waste disposal

company. Provide them with a copy of the Safety Data Sheet (SDS) if available.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1139431?utm_src=pdf-body
https://www.benchchem.com/product/b1139431?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139431?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contaminated Materials: All materials that have come into contact with SCH-1473759
hydrochloride, including PPE, absorbent materials, and empty containers, must be treated

as hazardous waste and disposed of accordingly.

Visualizing Disposal Workflow
To further clarify the proper disposal pathway for SCH-1473759 hydrochloride, the following

workflow diagram illustrates the decision-making process from handling to final disposal.
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Chemical Handling & Use

Disposal Pathway

Handling of
SCH-1473759 Hydrochloride

Use in Experiment Accidental Spill

Waste Generation
(Unused chemical, contaminated items)

Spill Response Protocol
(Contain, Collect, Clean)

Segregate Hazardous Waste

Properly Labeled & Sealed
Waste Container

Store in Designated
Secure Area

Dispose via Licensed
Hazardous Waste Contractor

Click to download full resolution via product page

Caption: Disposal workflow for SCH-1473759 hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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